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Compound of Interest

Compound Name: Quinaldine Red

Cat. No.: B093502

An In-depth Technical Guide to Quinaldine Red for Researchers and Scientists

Introduction

Quinaldine Red (QR) is a cationic polymethine dye belonging to the quinoline cyanine family.
[1][2] Structurally, it is characterized by a quinoline heterocycle linked to a N,N-dimethylaniline
moiety via a conjugated ethenyl bridge.[3] Initially recognized for its properties as a pH
indicator, the applications of Quinaldine Red have expanded significantly, making it a valuable
tool in various scientific disciplines.[2][4] Its utility now extends to sensitive fluorescent probing
for biomolecules such as nucleic acids, proteins, and amyloid fibrils, as well as roles in dental
bleaching and environmental monitoring.

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and key applications of Quinaldine Red, with a focus on experimental protocols relevant to
researchers in drug development and life sciences.

Chemical Structure and Properties

Quinaldine Red is chemically designated as 2-{(1E)-2-[4-(Dimethylamino)phenyl]ethen-1-yl}-1-
ethylquinolin-1-ium iodide. Its structure features a positively charged quinolinium nitrogen,
which classifies it as a cationic dye.

Chemical Structure:
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Caption: Chemical structure of Quinaldine Red.

The key physicochemical properties of Quinaldine Red are summarized in the table below for
easy reference.

Property Value Reference(s)

4-[(E)-2-(1-ethylquinolin-1-ium-
IUPAC Name 2-yl)ethenyl]-N,N-

dimethylaniline iodide

CAS Number 117-92-0
Molecular Formula C21H23IN2
Molecular Weight 430.33 g/mol

Dark green to black
Appearance ]

solid/powder

Sparingly soluble in water;
Solubility P g.y

soluble in ethanol, methanol
Melting Point ~240 °C
pKa 2.63
Maximum Absorption (Amax) 528 nm

Synthesis of Quinaldine Red

Quinaldine Red is synthesized via a condensation reaction. The process involves the reaction
of 1-ethyl-2-methylquinolinium iodide with p-dimethylaminobenzaldehyde. The methyl group of
the quinolinium salt is activated and condenses with the carbonyl group of the aldehyde to form
the ethenyl bridge that links the two aromatic systems.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b093502?utm_src=pdf-body
https://www.benchchem.com/product/b093502?utm_src=pdf-body
https://www.benchchem.com/product/b093502?utm_src=pdf-body
https://www.benchchem.com/product/b093502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow
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1-Ethyl-2-methylquinolinium iodide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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